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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493 Get Quote

For Immediate Release — In the dynamic environments of research and drug development,

the safe management and disposal of chemical reagents are paramount. This guide offers

essential safety and logistical information for the proper disposal of 2-Hydroxy-6-
methylbenzonitrile (CAS No. 73289-66-4). Adherence to these protocols is crucial for

ensuring the safety of laboratory personnel and maintaining environmental compliance. This

document is intended for researchers, scientists, and drug development professionals who

handle such chemical compounds.

While comprehensive safety data for 2-Hydroxy-6-methylbenzonitrile is not readily available,

this guide is structured based on information for the closely related compound, 2-

Hydroxybenzonitrile, and general principles of hazardous waste management. It is imperative

to treat 2-Hydroxy-6-methylbenzonitrile as a hazardous substance due to its chemical

structure and the known hazards of similar benzonitrile compounds.

Understanding the Hazard Profile
Benzonitrile and its derivatives are organic compounds that can pose significant health risks.

Based on data for analogous compounds, 2-Hydroxy-6-methylbenzonitrile should be

handled with caution. The primary hazards associated with similar compounds include acute

oral toxicity, serious eye damage, and the potential for skin sensitization.[1] Nitrile compounds,

in general, are treated with care due to the potential for the release of hydrogen cyanide, a

highly toxic gas.
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It is crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to always refer to the manufacturer's Safety Data Sheet (SDS) if

available.

Personal Protective Equipment (PPE) and Safe
Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment is worn. The causality behind this is to create a barrier between the individual and

the hazardous substance, minimizing the risk of exposure through inhalation, skin contact, or

eye contact.

Eye and Face Protection: Chemical splash goggles or safety glasses are mandatory. A face

shield should be considered where there is a risk of splashing.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

Skin and Body Protection: A laboratory coat is the minimum requirement. For larger

quantities or tasks with a high splash potential, chemical-resistant clothing or coveralls

should be used.

Respiratory Protection: All handling of 2-Hydroxy-6-methylbenzonitrile, including waste

preparation, should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[2]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.[4]

Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials.[5]

Quantitative Data Summary
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The following table summarizes key data for 2-Hydroxy-6-methylbenzonitrile and the closely

related 2-Hydroxybenzonitrile. This data is essential for a proper risk assessment.

Property Value Source

Chemical Name 2-Hydroxy-6-methylbenzonitrile

CAS Number 73289-66-4 [6]

Molecular Formula C₈H₇NO [7]

Molecular Weight 133.15 g/mol [7]

Appearance White crystalline solid

GHS Hazard Class (based on

2-Hydroxybenzonitrile)

Acute Toxicity, Oral (Category

4), Serious Eye Damage

(Category 1), Skin

Sensitization (Sub-category

1B)

[1]

Incompatible Materials
Strong oxidizing agents, strong

bases

Step-by-Step Disposal Protocol
The guiding principle for the disposal of 2-Hydroxy-6-methylbenzonitrile is to treat it as

hazardous waste. In-laboratory treatment or neutralization is not recommended without a

specific, validated protocol from your institution's EHS department.

Step 1: Waste Identification and Classification All materials contaminated with 2-Hydroxy-6-
methylbenzonitrile, including unused product, reaction byproducts, and contaminated lab

supplies (e.g., gloves, filter paper, pipette tips), must be classified as hazardous chemical

waste.[2]

Step 2: Segregation of Waste It is critical to segregate waste streams to prevent dangerous

reactions. Do not mix 2-Hydroxy-6-methylbenzonitrile waste with incompatible chemicals,

particularly strong oxidizing agents and strong bases.[2] Each class of chemical waste should

have its own designated and compatible container.
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Step 3: Waste Collection and Containment

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

material must be compatible with the chemical.

Collect all solid and liquid waste containing 2-Hydroxy-6-methylbenzonitrile in this

container.

For contaminated labware such as glassware, it should be decontaminated if possible or

disposed of as hazardous waste.[8] Empty chemical containers should be triple-rinsed with a

suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can

then be disposed of as non-hazardous waste.[8][9]

Step 4: Labeling Properly label the hazardous waste container with the words "Hazardous

Waste," the full chemical name "2-Hydroxy-6-methylbenzonitrile," and the date accumulation

started.[2][8] Do not use abbreviations or chemical formulas.

Step 5: Storage Store the sealed hazardous waste container in a designated, well-ventilated,

and secure area, away from heat and ignition sources. The storage area should be

inaccessible to unauthorized personnel.

Step 6: Professional Disposal Arrange for the collection of the hazardous waste by a licensed

environmental disposal company.[10] Provide the full chemical name and any available hazard

information to the disposal company. Follow all institutional, local, state, and federal regulations

for waste manifest and documentation.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Minor Spill:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill using an inert material like vermiculite, dry

sand, or earth.
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Collect the absorbed material and place it into a sealed, labeled container for disposal as

hazardous waste.[3]

Major Spill:

Evacuate the area immediately.

Notify your institution's emergency response team and EHS department.

Cleanup should only be performed by trained and properly equipped personnel.
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Caption: Decision workflow for the proper disposal of 2-Hydroxy-6-methylbenzonitrile.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 2-
Hydroxy-6-methylbenzonitrile, protecting both personnel and the environment. Always

prioritize safety and consult with your institution's EHS department for any specific

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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